Cas no 36480-40-7 (3,4-Dichlorobenzyl mercaptan)

• Product Name: 3,4-Dichlorobenzyl mercaptan
• CAS No: 36480-40-7
• MF: C₇H₆Cl₂S
• MW: 193.093538761139
• MDL: MFCD00039651
• CID: 89200
• PubChem ID: 118986
• Update Time: 2025-05-20

3,4-Dichlorobenzyl mercaptan Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichlorobenzyl mercaptan
• 3,4-Dichloro-alpha-toluenethiol
• (3,4-dichlorophenyl)methanethiol
• (3,4-dichloro-phenyl)-methanethiol
• (3,4-Dichlor-phenyl)-methanthiol
• 3,4-Dichlorobenzenemethanethiol
• Benzenemethanethiol,3,4-dichloro
• SCHEMBL232137
• NS00030049
• Benzenemethanethiol, 3,4-dichloro-
• AKOS000200084
• EN300-1085534
• CHEMBL1224626
• MFCD00039651
• PD181101
• T5L72N5A3X
• GEO-00980
• (3,4-Dichlorophenyl)methanethiol #
• BDBM50325571
• DTXSID50189990
• EINECS 253-054-4
• 36480-40-7
• 3,4-Dichlorotoluene-alpha-thiol
• alpha-Toluenethiol, 3,4-dichloro-
• FT-0614241
• DB-048965
• 3,4-dichlorobenzylmercaptan

• MDL： MFCD00039651
• Inchi： 1S/C7H6Cl2S/c8-6-2-1-5(4-10)3-7(6)9/h1-3,10H,4H2
• InChI Key： CEGBRSQPRQXALB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(CS)=C1)Cl
• BRN： 3237473

Computed Properties

• Exact Mass: 191.95700
• Monoisotopic Mass: 191.957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 1A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.362
• Boiling Point: 152-153°C 12mm
• Flash Point: 152-153°C/12mm
• Refractive Index: 1.6080
• Water Partition Coefficient: Difficult to mix in water.
• PSA: 38.80000
• LogP: 3.42320
• Solubility: Insoluble
• Sensitiveness: Air Sensitive

3,4-Dichlorobenzyl mercaptan Security Information

• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 20/21/22
• Safety Instruction： S23; S36/37
• Safety Term：S23;S36/37
• Risk Phrases：R20/21/22
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3,4-Dichlorobenzyl mercaptan

3,4-Dichlorobenzyl Mercaptan (CAS No. 36480-40-7): Properties, Applications, and Market Insights

3,4-Dichlorobenzyl mercaptan (CAS No. 36480-40-7) is a specialized organosulfur compound with significant industrial and research applications. This chemical, also known as 3,4-dichlorobenzylthiol, belongs to the family of benzyl mercaptans, which are widely used in organic synthesis and material science. Its unique molecular structure, featuring a benzyl group substituted with two chlorine atoms and a thiol (-SH) functional group, makes it a versatile intermediate in various chemical reactions.

The physical and chemical properties of 3,4-dichlorobenzyl mercaptan contribute to its utility in multiple fields. It typically appears as a colorless to pale yellow liquid with a distinctive odor, characteristic of thiol compounds. The presence of chlorine atoms enhances its reactivity, particularly in nucleophilic substitution reactions, while the thiol group allows for participation in redox processes and metal coordination. Researchers often explore its solubility in organic solvents and stability under different conditions to optimize its use in synthetic pathways.

One of the primary applications of 3,4-dichlorobenzyl mercaptan is in the pharmaceutical industry, where it serves as a building block for drug development. Its structure is particularly valuable in creating sulfur-containing heterocycles, which are common motifs in bioactive molecules. Recent studies highlight its role in synthesizing potential antimicrobial agents and enzyme inhibitors, addressing the growing demand for novel therapeutics in an era of increasing antibiotic resistance.

In material science, this compound finds use as a surface modifier and cross-linking agent. The thiol group enables strong bonding with metal surfaces, making it valuable for creating self-assembled monolayers (SAMs) on gold and other substrates. These applications are particularly relevant in nanotechnology and sensor development, where precise molecular control of surfaces is crucial. The compound's ability to form stable films has potential implications for corrosion inhibition and electronic device fabrication.

The agricultural sector also benefits from derivatives of 3,4-dichlorobenzyl mercaptan, particularly in the development of crop protection agents. While not directly used as a pesticide, its structural features contribute to the synthesis of compounds with herbicidal or fungicidal activity. This application aligns with current agricultural trends focusing on sustainable pest management and reduced environmental impact of agrochemicals.

From an industrial perspective, the production and handling of 3,4-dichlorobenzyl mercaptan require specialized knowledge. Manufacturers must consider factors such as storage stability, compatibility with other chemicals, and handling precautions. The compound's reactivity profile makes it valuable but also necessitates proper safety protocols during laboratory and industrial use. Recent advancements in green chemistry have prompted research into more sustainable synthesis routes for such organosulfur compounds.

The market dynamics for 3,4-dichlorobenzyl mercaptan reflect broader trends in specialty chemicals. Demand fluctuates based on pharmaceutical research activity and material science developments. Current market analysis suggests growing interest in high-purity grades for research applications, with particular attention to custom synthesis services that provide tailored solutions for specific research needs. The compound's niche applications contribute to its premium pricing in the chemical marketplace.

Environmental considerations surrounding 3,4-dichlorobenzyl mercaptan have gained attention in recent years. Researchers are investigating its biodegradation pathways and potential ecotoxicological effects, responding to increased regulatory scrutiny of chlorinated organic compounds. These studies contribute to the development of greener alternatives and waste treatment methods for chemical manufacturing processes.

Analytical characterization of 3,4-dichlorobenzyl mercaptan typically involves techniques such as gas chromatography-mass spectrometry (GC-MS), nuclear magnetic resonance (NMR) spectroscopy, and high-performance liquid chromatography (HPLC). These methods are crucial for quality control in production and for verifying compound identity in research applications. Recent advances in analytical instrumentation have improved the detection limits and accuracy for such analyses.

Future research directions for 3,4-dichlorobenzyl mercaptan may explore its potential in catalysis and energy storage applications. The compound's redox-active thiol group could prove valuable in developing new electrochemical systems or catalytic processes. Additionally, its use in polymer chemistry might expand as scientists seek novel monomers with specific functionality for advanced materials.

For researchers and industrial users seeking 3,4-dichlorobenzyl mercaptan, understanding its handling requirements and reactivity patterns is essential. Proper storage conditions, typically under inert atmosphere and at controlled temperatures, help maintain the compound's stability. The chemical community continues to develop improved synthetic methodologies and application techniques to maximize the utility of this versatile compound while addressing safety and environmental concerns.